Cas no 1261749-79-4 (3-Fluoro-2'-(trifluoromethyl)biphenyl-4-carbonitrile)

• Product Name: 3-Fluoro-2'-(trifluoromethyl)biphenyl-4-carbonitrile
• CAS No: 1261749-79-4
• MF: C₁₄H₇F₄N
• MW: 265.20569729805
• CID: 4995203
• Update Time: 2025-08-05

3-Fluoro-2'-(trifluoromethyl)biphenyl-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2'-(trifluoromethyl)biphenyl-4-carbonitrile

• Inchi： 1S/C14H7F4N/c15-13-7-9(5-6-10(13)8-19)11-3-1-2-4-12(11)14(16,17)18/h1-7H
• InChI Key： XBTCHXISQSIHAT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC(C#N)=C(C=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 356
• XLogP3: 4.3
• Topological Polar Surface Area: 23.8

Additional information on 3-Fluoro-2'-(trifluoromethyl)biphenyl-4-carbonitrile

Professional Introduction to Compound with CAS No 1261749-79-4 and Product Name: 3-Fluoro-2'-(trifluoromethyl)biphenyl-4-carbonitrile

The compound with the CAS number 1261749-79-4 and the product name 3-Fluoro-2'-(trifluoromethyl)biphenyl-4-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both a fluoro group and a trifluoromethyl group in its molecular structure imparts distinct electronic and steric properties, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The 3-Fluoro-2'-(trifluoromethyl)biphenyl-4-carbonitrile molecule exemplifies this trend, as it combines the benefits of fluorine substitution with the rigidity and electronic diversity provided by the biphenyl core. This structural motif has been extensively studied in the context of developing novel therapeutic agents, particularly in oncology and neurology.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The carbonitrile functional group at the 4-position not only contributes to the overall electronic landscape of the molecule but also provides a versatile handle for further chemical modifications. This allows medicinal chemists to explore various derivatization strategies, such as hydrolysis to an amide or reduction to an amine, which can be tailored to optimize pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the role of biphenyl derivatives in modulating biological pathways associated with diseases like cancer. The fluoro and trifluoromethyl substituents are known to enhance lipophilicity and metabolic stability, critical factors for drug efficacy. For instance, research published in high-impact journals has demonstrated that biphenyl-based compounds can exhibit potent activity against kinases and other enzymes involved in tumor growth and progression. The specific arrangement of these substituents in 3-Fluoro-2'-(trifluoromethyl)biphenyl-4-carbonitrile may confer unique advantages in terms of selectivity and potency.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern pharmaceutical chemistry. The introduction of both fluorine and trifluoromethyl groups necessitates careful control over reaction conditions to avoid unwanted side products. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the biphenyl core, while selective fluorination methods have been utilized to introduce the fluoro substituent at the desired position. These synthetic strategies underscore the importance of innovation in chemical methodology for accessing complex molecular architectures.

From a computational chemistry perspective, the molecular properties of 3-Fluoro-2'-(trifluoromethyl)biphenyl-4-carbonitrile have been extensively modeled to predict its behavior in biological systems. Quantum mechanical calculations have provided insights into its electronic structure, helping researchers rationalize its interactions with biological targets. Additionally, molecular dynamics simulations have been used to study its conformational flexibility, which is crucial for understanding how it might bind within a protein or nucleic acid complex. These computational approaches are integral to modern drug discovery pipelines, enabling virtual screening and optimization before experimental validation.

The potential therapeutic applications of this compound are further supported by preclinical studies that have explored its activity against various disease models. In particular, research has indicated that biphenyl derivatives can modulate signaling pathways involved in inflammation and cell proliferation. The unique combination of substituents in 3-Fluoro-2'-(trifluoromethyl)biphenyl-4-carbonitrile may make it particularly effective in targeting these pathways with high specificity. Such findings are promising for future clinical development and highlight the importance of continued research into novel pharmacophores.

As our understanding of disease mechanisms evolves, so too does our ability to design molecules that can interact with biological systems in precise ways. The fluoro group, known for its ability to influence metabolic stability and binding affinity, remains a cornerstone of modern medicinal chemistry. Similarly, the trifluoromethyl group contributes additional electronic bulk that can fine-tune interactions with biological targets. Together with the rigid biphenyl core and versatile carbonitrile functionality, this compound represents a sophisticated example of how structural features can be rationally designed to achieve desired pharmacological outcomes.

The future prospects for this compound are exciting, particularly as new methodologies emerge for fluorination and trifluoromethylation reactions. Advances in flow chemistry and biocatalysis may enable more efficient production scales while maintaining high purity standards. Furthermore, collaborations between academia and industry will be crucial for translating laboratory discoveries into tangible therapeutic benefits for patients worldwide.

In conclusion,3-Fluoro-2'-(trifluoromethyl)biphenyl-4-carbonitrile, identified by CAS number 1261749-79-4, is a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of substituents makes it an attractive candidate for further exploration as a lead compound or building block for novel therapeutics. As research continues to uncover new applications for fluorinated aromatic compounds, this molecule stands at the forefront of innovation in drug discovery.